Cas no 1569-98-8 (Benzothiazole,2-(2-furanyl)-)

• Product Name: Benzothiazole,2-(2-furanyl)-
• CAS No: 1569-98-8
• MF: C₁₁H₇NOS
• MW: 201.244381189346
• CID: 231249
• PubChem ID: 233991
• Update Time: 2025-04-19

Benzothiazole,2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2-furanyl)-
• 2-(furan-2-yl)-1,3-benzothiazole
• 2-FURAN-2-YL-BENZOTHIAZOLE
• Benzothiazole, 2-(2-furanyl)- (9CI)
• CHEMBL1717340
• DTXSID60283736
• SCHEMBL2222770
• 2-(2-furyl)-1,3-benzothiazole
• 1569-98-8
• Z56989201
• NSC-33157
• NSC33157
• 2-(2-furyl)benzothiazole
• MLS002639457
• SMR001548901
• HMS1728F19
• Benzothiazole, 2-(2-furanyl)-
• HMS3091B03
• 2-(Furan-2-yl)benzothiazole
• AKOS001073153

• Inchi： 1S/C11H7NOS/c1-2-6-10-8(4-1)12-11(14-10)9-5-3-7-13-9/h1-7H
• InChI Key： PYOHHBLCCRIMFM-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.02500
• Monoisotopic Mass: 201.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 336.8°Cat760mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.667
• PSA: 54.27000
• LogP: 3.55630